7-Chloro-2,3-dimethoxy-5-methylquinoxaline

• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol
• IUPAC Name: 7-chloro-2,3-dimethoxy-5-methylquinoxaline
• InChI: InChI=1S/C11H11ClN2O2/c1-6-4-7(12)5-8-9(6)14-11(16-3)10(13-8)15-2/h4-5H,1-3H3
• InChI Key: QCKVMAWARJXBFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(C(=N2)OC)OC)Cl

Description

7-Chloro-2,3-dimethoxy-5-methylquinoxaline is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g (0.121 mol) of 2,3,7-trichloro-5-methylquinoxaline are introduced into 330 ml of methanol under argon at room temperature. 67.9 ml (0.364 mmol) of an about 5.4 molar solution of sodium methoxide in methanol is added dropwise to this and the mixture is stirred at reflux for 4.5 hours. After cooling to 0° C., the suspension is filtered off on a suction filter, and the filter residue is washed with methanol and dried in vacuo at 60° C. The title compound is obtained as brownish crystals of m.p. 94-96° C.